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Compound of Interest

Compound Name: Tosyl isocyanate

Cat. No.: B154098

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and detailed protocols for the handling
of tosyl isocyanate (CAS 4083-64-1), a highly reactive reagent utilized in pharmaceutical
synthesis and various industrial applications. Due to its hazardous nature, strict adherence to
safety precautions is imperative to mitigate risks of exposure and ensure a safe laboratory
environment.

Hazard Identification and Health Effects

Tosyl isocyanate is a corrosive and lachrymatory compound that poses significant health risks
upon exposure. It is crucial to understand these hazards to implement appropriate safety

measures.

Emergency Overview: Appearance: Clear, colorless liquid.[1] DANGER! Water-reactive. It
reacts violently and potentially explosively with water, steam, or moisture.[1] Contact with moist
air may lead to ignition or explosion.[1] It is a lachrymator, causing irritation to the eyes, skin,
and respiratory tract.[1] May cause sensitization through inhalation or skin contact.[1]

Potential Health Effects:

o Eye Contact: Causes severe eye irritation and is a lachrymator, inducing tearing.[1] Contact
with the moisture on mucous membranes will lead to irritation and may cause chemical
conjunctivitis.[1]
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» Skin Contact: Causes skin irritation and possible burns, particularly if the skin is moist.[1] It
may lead to skin sensitization, an allergic reaction that becomes apparent upon re-exposure.

[1]

 Inhalation: Irritating to the respiratory tract and may cause respiratory sensitization,
potentially leading to allergy or asthma-like symptoms.[2][3] Inhalation can also lead to
delayed pulmonary edema.[1]

» Ingestion: May cause gastrointestinal irritation, leading to nausea, vomiting, and diarrhea.[1]
Quantitative Data Summary
The following tables summarize the key quantitative data for tosyl isocyanate.

Table 1: Physical and Chemical Properties

Property Value Reference
Molecular Formula C8H7NO3S [4]
Molecular Weight 197.21 g/mol [5]
Appearance Clear, colorless liquid [1][5]
Boiling Point 144 °C @ 10 mmHg [2]
Melting Point -2°C [2]
Flash Point 145 °C [1][2]
Specific Gravity 1.290 g/cm3 [2]
Vapor Pressure 1 mmHg @ 100 °C [2]
Vapor Density 6.80 [2]
Solubility Reacts with water [2]

Table 2: Toxicity Data
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. DoselConcentr
Test Species Route . Reference
ation
Oral LD50 Rat Oral 2,234 mg/kg [6]
Inhalation LC50 Rat Inhalation >640 ppm/1 h [6]
Table 3: Hazard Classifications
Classification Description Reference
Skin Corrosion/Irritation Category 2 [2]
Serious Eye Damage/Irritation Category 2 [2]
Respiratory Sensitization Category 1 [2]
Specific target organ toxicity Category 3 (Respiratory 2]
(single exposure) system)

Experimental Protocols
Personal Protective Equipment (PPE)

The last line of defense against chemical exposure is appropriate PPE. The following are
mandatory when handling tosyl isocyanate:

» Respiratory Protection: A full-face or half-face respirator equipped with filters suitable for
organic vapors and particulates (e.g., A2P3 rating) is essential. For higher-level protection or
in situations with inadequate ventilation, a powered air-purifying respirator (PAPR) or a
supplied-air respirator should be used.[7]

o Eye Protection: Chemical safety goggles or a full-face respirator are required. Standard
safety glasses are not sufficient.

o Skin Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are necessary.
Standard disposable gloves do not provide adequate protection. A lab coat and disposable or
impervious clothing, such as coveralls, should be worn to prevent skin contact.[6]
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» Footwear: Closed-toe shoes are mandatory. In situations with a risk of spills, chemically
resistant shoe covers should be worn.

Engineering Controls

e Fume Hood: All manipulations of tosyl isocyanate must be conducted in a well-ventilated
chemical fume hood.[3]

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible in the immediate work area.[1]

Handling and Storage
e Handling:

o Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with
moisture.[2][4]

o Avoid contact with eyes, skin, and clothing.[1]
o Do not breathe vapors or mists.[3]
o Use only in a well-ventilated area, preferably a chemical fume hood.[1]
o Wash hands thoroughly after handling.[6]
» Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

o Keep away from water, moist air, and incompatible substances such as strong oxidizing
agents, alcohols, amines, acids, and bases.[1][4][5]

o Store under an inert atmosphere to protect from moisture.[2][4]

Spill and Leak Procedures

e Minor Spills:
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o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.
o Cover the spill with an inert absorbent material such as vermiculite, sand, or earth.[1]

o Collect the absorbed material into an open-top container. Do not seal the container, as the
reaction with moisture can generate carbon dioxide gas, leading to pressure buildup.

o Decontaminate the spill area with a suitable neutralization solution (see Section 3.6).
e Major Spills:

o Evacuate the laboratory and notify emergency personnel.

o Restrict access to the area.

o Only trained personnel with appropriate PPE should handle the cleanup.

Experimental Quenching Protocol

This protocol details the steps for safely quenching a reaction mixture containing residual tosyl
isocyanate.

o Cool the Reaction: Before quenching, cool the reaction mixture to 0 °C in an ice bath to
moderate the rate of any exothermic reactions.

o Prepare Quenching Solution: In a separate flask, prepare a solution of a nucleophilic
guenching agent. A saturated aqueous solution of ammonium chloride (NH4Cl) is a suitable
choice. Alternatively, a dilute solution of a secondary amine, such as diethylamine in an inert
solvent, can be used for a more controlled quench.

o Slow Addition: Slowly and carefully add the quenching solution to the cooled reaction mixture
with vigorous stirring. The addition should be done dropwise or in small portions to control
the exotherm.

e Monitor the Quench: Continue stirring the mixture at 0 °C for at least 30 minutes after the
addition is complete to ensure all the tosyl isocyanate has reacted.
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o Work-up: Proceed with the standard aqueous work-up, such as extraction with an
appropriate organic solvent. The aqueous layer will contain the quenched tosyl isocyanate
byproducts.

Waste Neutralization and Disposal

All waste containing tosyl isocyanate must be neutralized before disposal.

o Collect Waste: Collect all liquid and solid waste containing tosyl isocyanate in a designated,
labeled, and open-top container.

o Neutralization:

o For Liquid Waste: Slowly add the waste to a stirred, large excess of a decontamination
solution. Suitable solutions include:

» 5-10% aqueous sodium carbonate with a small amount of liquid detergent.
» 3-8% aqueous ammonia with a small amount of liquid detergent.

o For Solid Waste (e.g., contaminated absorbent material): Place the solid waste in an open
container and add a sufficient amount of the decontamination solution to fully saturate the
material.

o Reaction Time: Allow the mixture to stand for at least 24 hours in a well-ventilated area (fume
hood) to ensure complete neutralization. The container should remain open to allow for the
escape of any generated carbon dioxide.

» Disposal: Dispose of the neutralized waste in accordance with local, state, and federal
regulations. Contact your institution's environmental health and safety department for
specific guidance.

Visualized Workflows and Pathways

The following diagrams illustrate key safety and handling workflows for tosyl isocyanate.
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Caption: Safe Handling and Emergency Workflow for Tosyl Isocyanate.
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Caption: Personal Protective Equipment (PPE) Selection Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154098#safety-precautions-for-handling-tosyl-
isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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